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Aspect Details

Drug Name Apratastat (TMI-005) [1] [2]

Classification Small molecule, orally active inhibitor [2]

Primary Targets ADAM17 (TACE) and Matrix Metalloproteinases (MMPs) [1] [2]

Mechanism of Action Reversible, non-selective inhibitor of TACE/MMPs; inhibits release
of soluble TNF-α [2]

Typical Working Concentration
(In Vitro)

10 μM [2]

Standard Incubation Time (In
Vitro)

24 hours [2]

| Key Read-Outs | • TNF-α & IL-6 mRNA/protein levels [2] • ADAM17 activity & protein levels [2] •

MCAM (CD146) release [2] | | Molecular Formula | C₁₇H₂₂N₂O₆S₂ [2] | | CAS Number | 287405-51-0 [2]

|

Detailed Cell Culture Protocol
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The following workflow outlines a standard procedure for investigating Apratastat's effects in a human

umbilical vein endothelial cell (HUVEC) model, based on published research [2].

Start Experiment

Plate HUVEC cells
(e.g., in 6-well plates)

Allow to adhere overnight

Treat Cells
• Vehicle Control (DMSO)

• Apratastat (10 µM)

Prepare Apratastat Stock
(10 mM in DMSO)

Incubate for 24 hours

Harvest Samples for Analysis

Cell Lysates Culture Supernatant

Western Blot
(ADAM17 protein levels)

Analyze Data

ELISA/Activity Assay
(sCD146, TNF-α)
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Materials and Reagents

Cell Line: Human Umbilivein Endothelial Cells (HUVEC) [2].
Compound: Apratastat (HY-119307, MedChemExpress) [2].

Solvent: Dimethyl Sulfoxide (DMSO), for preparing stock solutions [2].
Key Assay Kits: Reagents for Western Blot, ELISA, and/or qPCR.

Step-by-Step Procedure

Cell Seeding: Plate HUVEC cells at an appropriate density in standard culture plates (e.g., 6-well

plates) and allow them to adhere overnight under normal culture conditions [2].
Compound Preparation: Prepare a 10 mM stock solution of Apratastat in DMSO. Aliquot and store

at -20°C or -80°C [2].
Treatment: Treat cells with:

Vehicle Control: Culture medium containing the same volume of DMSO used for Apratastat
treatment (e.g., 0.1% v/v).

Experimental Group: Culture medium containing 10 µM Apratastat [2].
Incubation: Incubate the cells for 24 hours under standard conditions (37°C, 5% CO₂) [2].

Sample Collection: After incubation, collect both cell lysates and culture supernatant for downstream
analysis [2].

Downstream Analysis:
Western Blotting: Use cell lysates to detect and semi-quantify ADAM17 protein levels.

Research shows Apratastat significantly reduces ADAM17 at the protein level [2].
ELISA/Activity Assay: Use culture supernatant to measure the concentration of shed proteins

like soluble MCAM (CD146), which indicates inhibition of ADAM17 sheddase activity [2].

Experimental Applications & Evidence

The protocol above can be adapted to investigate various biological processes, with supporting evidence

from the literature:

Inflammation Research: In lung tissue samples, a 24-hour treatment with 10 µM Apratastat
significantly reduced mRNA levels of key pro-inflammatory cytokines TNF-α and IL-6 [2]. This
confirms its functional efficacy in suppressing inflammation.

Cancer Biology: In a mouse model, oral administration of Apratastat (10 mg/kg, daily) exhibited
anti-tumor and anti-angiogenic activity [2]. This supports its use in in vitro models of cancer and

angiogenesis.
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COVID-19 Related Lung Injury: A preclinical study used Apratastat (10 mg/kg, intraperitoneal) to

successfully ameliorate lung inflammation and injury induced by a combination of viral mimics [3],
highlighting its potential in viral inflammation models.

Important Technical Notes for Researchers

Solubility and Storage: Apratastat is highly soluble in DMSO (≥100 mg/mL). Prepare stock
solutions in DMSO and store them at -80°C for up to 6 months, avoiding repeated freeze-thaw cycles

[2].
Off-Target Effects: As a non-selective TACE/MMP inhibitor, Apratastat may inhibit other

metalloproteinases. This should be considered when interpreting results, and controls are essential
[1] [2].

Clinical Status Note: Apratastat was investigated in Phase 2 clinical trials for Rheumatoid Arthritis
but was discontinued from clinical development [1]. It remains a valuable and well-characterized

research-grade tool for investigating ADAM17/MMP biology.

Summary

Apratastat serves as a potent, reversible inhibitor for dissecting the role of ADAM17 and MMPs in cell

culture. The standard protocol of 10 μM concentration with a 24-hour incubation provides a solid starting

point for experiments targeting inflammatory signaling, cell surface receptor shedding, and tumor-related

pathways.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Apratastat Application Notes at a Glance]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b519164#apratastat-cell-culture-

application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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